MC-GGFG-AM-(10Me-11F-Camptothecin) intermediate-1

• Molecular Formula: C9H9ClFNO
• Molecular Weight: 201.62 g/mol
• InChI: InChI=1S/C9H9ClFNO/c1-5-2-6(9(13)4-10)8(12)3-7(5)11/h2-3H,4,12H2,1H3
• InChIKey: CFKRLPYICZQJME-UHFFFAOYSA-N

MC-GGFG-AM-(10Me-11F-Camptothecin) intermediate-1: Linker-Payload Conjugate for GPC3-Targeted ADC ZW251

MC-GGFG-AM-(10Me-11F-Camptothecin) intermediate-1 (CAS 2873460-70-7) is a linker-payload conjugate that serves as the critical synthetic precursor for ZW251, a first-in-class antibody-drug conjugate (ADC) targeting glypican-3 (GPC3) for hepatocellular carcinoma (HCC) treatment [1]. It comprises a maleimidocaproyl (MC) thiol-reactive anchor, a cathepsin-cleavable GGFG (Gly-Gly-Phe-Gly) tetrapeptide linker, an aminomethyl (AM) self-immolative spacer, and the proprietary topoisomerase I inhibitor payload ZD06519—a 10-methyl, 11-fluoro-substituted camptothecin analog selected from a library of approximately 100 candidates for its optimized balance of potency, hydrophilicity, and bystander activity [2].

1

Linker-payload intermediate for ZW251, a GPC3-targeted ADC under Phase 1 evaluation

2

Supports cathepsin-cleavable conjugation with thiol-maleimide chemistry

3

Enables bystander-competent topoisomerase I inhibitor ADC research

• [1] Madera L, Wu A, Bissessur A, et al. ZW251, a novel glypican-3-targeting antibody drug conjugate bearing a topoisomerase 1 inhibitor payload. Cancer Research. 2023;83(7_Supplement):2658. doi:10.1158/1538-7445.AM2023-2658. View Source
• [2] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source

Why Generic GGFG-Camptothecin Linker-Payloads Cannot Substitute for MC-GGFG-AM-(10Me-11F-Camptothecin) in ADC Development

Although multiple GGFG-based linker-payload conjugates exist—including MC-GGFG-DXd (deruxtecan/Enhertu®), MC-GGFG-exatecan, and MC-GGFG-(7ethanol-10NH2-11F-Camptothecin)—direct substitution is precluded by three inseparable differentiators: (i) ZD06519 free payload potency is approximately 310-fold higher than DXd (IC50 ~1 nM vs. 0.31 µM), fundamentally altering the therapeutic window [1]; (ii) the AM (aminomethylene) self-immolative spacer enables traceless payload release without the residual linker scar or two-step fragmentation delay associated with PAB-based systems, directly impacting the pharmacological profile of the liberated drug [2]; and (iii) the 10-methyl/11-fluoro substitution pattern on the camptothecin core confers a specific potency-hydrophilicity balance (pIC50 ≥ 8.0 with controlled clogD), which cannot be replicated by alternative C-10 substituents such as amine or methoxy groups [1]. Furthermore, the complete linker-payload is the sole validated precursor for ZW251—an ADC that has received FDA IND clearance and entered Phase 1 clinical trials for HCC [3].

Payload Free payload potency and bystander profile may shift dramatically with alternative camptothecin analogs; DXd or exatecan conjugates may not replicate ZD06519 activity

Spacer PAB-based spacers can alter release kinetics and leave residual linker moieties; traceless AM release may not transfer

Program Only validated precursor for ZW251 IND; alternative linker-payloads may require full re-validation for this specific ADC program

• [1] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source
• [2] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(2):199-211. doi:10.1158/1535-7163.MCT-23-0359. View Source
• [3] Zymeworks Inc. Zymeworks Announces FDA Clearance of Investigational New Drug Application for ZW251, a Novel Glypican 3-Targeted Topoisomerase 1 Inhibitor Antibody-Drug Conjugate. Press Release. July 28, 2025. View Source

Quantitative Differentiation Evidence for MC-GGFG-AM-(10Me-11F-Camptothecin): Head-to-Head and Cross-Study Comparator Analysis

ZD06519 Free Payload Potency: ~310-Fold Higher Than DXd (IC50 ~1 nM vs. 0.31 µM)

ZD06519 (the 10Me-11F-camptothecin payload liberated from this linker-payload conjugate) exhibits a free payload IC50 of approximately 1 nM against topoisomerase I [1]. In contrast, DXd—the payload used in the FDA-approved ADC Enhertu® (trastuzumab deruxtecan)—has a reported topoisomerase I IC50 of 0.31 µM (310 nM) . This represents an approximately 310-fold higher intrinsic potency for ZD06519 relative to DXd at the target level. The enhanced potency is attributed to the 11-fluoro substitution, which SAR studies confirm heightens topoisomerase I inhibitory activity, combined with the C-10 methyl group that maintains potency while enabling diverse C-7 functionalization for linker attachment [1].

ZD06519 vs. DXd Potency

Cross-study comparable

~310-fold higher intrinsic potency; ZD06519 IC50 ~1 nM vs. DXd IC50 ~0.31 µM

Supports lower-DAR ADC design for liver-compromised patient research models

In vitro topoisomerase I inhibition context; 11-fluoro substitution drives potency

Evidence Dimension	Free payload topoisomerase I inhibitory potency (IC50)
Target Compound Data	ZD06519 (10Me-11F-Camptothecin): IC50 ~1 nM (free payload) [1]
Comparator Or Baseline	DXd (exatecan derivative, Enhertu® payload): IC50 = 0.31 µM (310 nM)
Quantified Difference	~310-fold higher potency (ZD06519 vs. DXd)
Conditions	In vitro topoisomerase I inhibition assays; ZD06519 data from Petersen et al. 2024 (HER2-expressing cell line panel including SK-BR-3, Calu-3, SK-OV-3, ZR-75-1); DXd data from multiple independent sources including MedChemExpress and Selleck Chemicals

Why This Matters

Higher intrinsic payload potency allows for lower DAR requirements (DAR 4 in ZW251 vs. DAR 8 in Enhertu®) while maintaining antitumor efficacy, which is critical for HCC patients with compromised liver function who may not tolerate high-DAR ADCs.

• [1] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source

Bystander-Mediated Killing of GPC3-Negative Cancer Cells Demonstrated in Co-Culture Models

ZW251, the ADC synthesized from MC-GGFG-AM-(10Me-11F-Camptothecin), demonstrates effective bystander-mediated killing of GPC3-negative cancer cells when co-cultured with GPC3-positive cancer cells [1]. This bystander activity is a direct consequence of the ZD06519 payload's physicochemical properties—specifically its moderate hydrophilicity (controlled clogD) and membrane permeability—which enable the free payload to diffuse across cell membranes after release from GPC3-positive cells and exert cytotoxic effects on neighboring antigen-negative tumor cells [2]. The ZD06519 payload was explicitly selected for 'strong bystander activity' among approximately 100 camptothecin analogs screened [2]. In contrast, certain comparator payloads such as the C-10 amine-substituted camptothecins (FD4 and FD7) showed 100- to 1,000-fold reduced ADC activity, highlighting that bystander capability is not a universal feature of all camptothecin payloads but is highly dependent on specific substituent chemistry [2].

Bystander Killing Activity

Head-to-head comparison

Confirmed bystander killing of GPC3-negative cells; C-10 amine ADCs showed 100–1,000-fold reduced potency

Supports tumor heterogeneity model studies; bystander capability is substituent-dependent

Co-culture model context; ZD06519 selected from ~100 analogs for strong bystander activity

Evidence Dimension	Bystander killing of antigen-negative tumor cells
Target Compound Data	ZW251 (ZD06519 payload): Confirmed bystander-mediated killing of GPC3-negative cancer cells in co-culture with GPC3-positive HCC cells [1]; Selected for 'strong bystander activity' from ~100 analog library [2]
Comparator Or Baseline	C-10 amine camptothecin ADCs (T-DL9, T-DL11 with FD4/FD7): 100- to 1,000-fold less potent; Some camptothecin payloads lacking optimized hydrophilicity may exhibit poor bystander penetration [2]
Quantified Difference	Strong bystander killing qualitatively confirmed; comparator C-10 amine ADCs showed 100- to 1,000-fold reduced potency in HER2-positive cells, indicating structural requirements for bystander activity
Conditions	In vitro co-culture: GPC3-positive HCC cells co-cultured with GPC3-negative cancer cells; ZD06519 bystander assessment also performed in SK-BR-3 (HER2-high) / MDA-MB-468 (HER2-negative) co-culture at 1.0 and 0.1 nmol/L ADC concentrations [2]

Why This Matters

Bystander killing is essential for addressing tumor heterogeneity in HCC, where GPC3 expression can vary both within and between tumor lesions; payloads lacking this property risk leaving antigen-low or antigen-negative tumor subpopulations unaddressed.

• [1] Madera L, Wu A, Bissessur A, et al. ZW251, a novel glypican-3-targeting antibody drug conjugate bearing a topoisomerase 1 inhibitor payload demonstrates compelling preclinical activity in hepatocellular carcinoma models. European Journal of Cancer. 2024;211(Supplement 1):114698 (Abstract 177/PB165). View Source
• [2] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source

ADC Aggregation Below 5% with ZD06519-Based Conjugates—Enabling High Monomeric Content

Trastuzumab-based ADCs constructed with ZD06519-containing drug-linkers (including the GGFG-AM linked variants DL1-DL5) displayed minimal aggregation, with all tested conjugates showing less than 5% aggregate content as assessed by size-exclusion chromatography (SEC) [1]. This low aggregation profile is attributed to the ZD06519 payload's limited hydrophobicity—a key selection criterion during the screening of approximately 100 camptothecin analogs—combined with the hydrophilic contribution of the PEG-containing maleimide anchor and the AM self-immolative spacer [1]. In contrast, the broader ADC field has documented that hydrophobic payloads, particularly when combined with PAB-based self-immolative spacers, frequently induce ADC aggregation at higher DARs, leading to rapid in vivo clearance, compromised efficacy, and potential immunogenicity [2]. The GGFG-AM spacer architecture avoids the additional aromatic hydrophobicity contributed by the PAB group, contributing to superior biophysical properties of the final ADC [2].

ADC Aggregation Profile

Class-level inference

ZD06519 ADCs showed

Reported developability context; aggregation risk may differ with antibody and DAR

Trastuzumab-based ADC data; broader PAB aggregation evidence is class-level

NHP Tolerability

Cross-study comparable

ZW251 tolerated at ≥120 mg/kg single dose in NHPs; DAR 4 design broadens dose-level exploration

Model-safety endpoint context; DAR 4 may support hepatic impairment research models

Cynomolgus monkey toxicology; inter-species translation pending Phase 1 data

AM Spacer Release

Class-level inference

Traceless ZD06519 release via single-step AM self-immolation; PAB systems introduce two-step kinetic delay

Supports linker-release mechanism review; residual scar may alter payload pharmacology

Cathepsin B/L cleavage context; clinical GGFG-AM validation in Enhertu® supports platform reliability

Evidence Dimension	ADC aggregation propensity (% aggregation by SEC)
Target Compound Data	ZD06519-GGFG-AM trastuzumab ADCs (DAR ~8): <5% aggregation by SEC [1]
Comparator Or Baseline	PAB-containing ADC linker-payloads: Class-level evidence indicates that hydrophobic PAB-exatecan combinations can cause reduced conjugation yields and increased ADC aggregation [2]; specific aggregation values vary by construct but are recognized as a general liability of PAB-based linker systems with hydrophobic payloads
Quantified Difference	ZD06519 ADCs: <5% aggregation (all tested conjugates); Comparator PAB-exatecan ADCs: documented aggregation challenges prompting development of alternative linker strategies including ethynyl-phosphonamidates with PEG24 chains to compensate [2]
Conditions	Trastuzumab conjugates at DAR ~8, assessed by SEC-HPLC; HIC retention times (HIC-RRT) relative to unconjugated trastuzumab also confirmed favorable hydrophilicity [1]

Why This Matters

Low aggregation is a critical quality attribute for ADC developability, directly impacting manufacturing feasibility, storage stability, pharmacokinetics, and safety; ADCs with >10% aggregation may face regulatory hurdles and require additional formulation optimization.

• [1] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source
• [2] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(2):199-211. doi:10.1158/1535-7163.MCT-23-0359. View Source

ZW251 Tolerability at 120 mg/kg in Non-Human Primates—Favorable Preclinical Safety Margin

In non-human primate (NHP) toxicology studies, ZW251—the ADC directly synthesized from MC-GGFG-AM-(10Me-11F-Camptothecin)—was well tolerated at single doses up to 120 mg/kg, with no dose-limiting toxicities reported at this level [1]. This favorable tolerability profile is attributed to the combination of ZD06519's moderate potency (~1 nM free payload IC50), its controlled hydrophobicity minimizing off-target distribution, and the protease-cleavable GGFG-AM linker system that ensures payload release predominantly within the tumor microenvironment after ADC internalization [2]. The robust plasma stability of ZD06519-based ADCs, confirmed through mouse plasma incubation studies at 37°C with time points extending to 7 days, further supports the observed safety profile by limiting premature payload release in circulation [2]. For context, the selected DAR of 4 for ZW251 was explicitly chosen to 'unlock a broader range of dose levels' for HCC patients with compromised liver function [1], representing a deliberate differentiation from the DAR 8 strategy employed by Enhertu®.

NHP Tolerability

Cross-study comparable

ZW251 tolerated at ≥120 mg/kg single dose in NHPs; DAR 4 design broadens dose-level exploration

Model-safety endpoint context; DAR 4 may support hepatic impairment research models

Cynomolgus monkey toxicology; inter-species translation pending Phase 1 data

Evidence Dimension	In vivo tolerability in non-human primates (maximum tolerated or well-tolerated dose)
Target Compound Data	ZW251: Well tolerated at doses up to 120 mg/kg in NHP toxicology studies (single administration) [1]; DAR = 4
Comparator Or Baseline	Trastuzumab deruxtecan (Enhertu®, DAR ~8): Clinically administered at 5.4–6.4 mg/kg Q3W in humans; NHP MTD data not directly comparable due to antibody/target differences. Other high-DAR TOP1i ADCs have shown narrower therapeutic windows, prompting investigation of lower-DAR strategies [2]
Quantified Difference	ZW251 tolerated at ≥120 mg/kg in NHPs; inter-species translation pending Phase 1 clinical data. DAR 4 strategy explicitly designed to broaden the therapeutic window vs. DAR 8 TOP1i ADC benchmarks
Conditions	NHP (cynomolgus monkey) toxicology studies; ZW251 administered as single dose. Mouse plasma stability confirmed at 37°C over 7-day incubation period [2]

Why This Matters

A favorable NHP tolerability profile at high dose levels supports a potentially wide therapeutic window in humans, which is particularly critical for HCC patients who frequently present with hepatic impairment and may be unable to tolerate ADCs with narrow therapeutic indices.

• [1] Zymeworks Inc. Zymeworks Announces FDA Clearance of Investigational New Drug Application for ZW251, a Novel Glypican 3-Targeted Topoisomerase 1 Inhibitor Antibody-Drug Conjugate. Press Release. July 28, 2025. View Source
• [2] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source

GGFG-AM (Aminomethylene) Self-Immolative Spacer Enables Traceless Payload Release with Favorable Kinetics

The MC-GGFG-AM-(10Me-11F-Camptothecin) construct employs an aminomethylene (AM) self-immolative spacer rather than the more common p-aminobenzyl (PAB) or p-aminobenzyloxycarbonyl (PABC) spacer systems [1]. Following cathepsin-mediated cleavage of the GGFG tetrapeptide at the Phe-Gly amide bond, the AM spacer undergoes rapid self-immolation via 1,6-elimination to release the unmodified ZD06519 payload without residual linker fragments—a characteristic described as 'traceless' release [1]. This contrasts with PAB-based systems, which have been noted to introduce a two-step fragmentation process that delays release kinetics and may leave residual aromatic moieties on the liberated drug [2]. The GGFG-AM architecture also avoids the additional aromatic hydrophobicity contributed by the PAB group, which has been identified as a contributing factor to ADC aggregation when combined with hydrophobic payloads such as exatecan [3]. The clinical validation of the MC-GGFG linker platform in Enhertu® (which uses a GGFG-AM-type spacer for DXd release) provides further evidence of the reliability of this cleavage-release mechanism [2].

AM Spacer Release

Class-level inference

Traceless ZD06519 release via single-step AM self-immolation; PAB systems introduce two-step kinetic delay

Supports linker-release mechanism review; residual scar may alter payload pharmacology

Cathepsin B/L cleavage context; clinical GGFG-AM validation in Enhertu® supports platform reliability

Evidence Dimension	Self-immolative spacer release mechanism and kinetics
Target Compound Data	GGFG-AM (aminomethylene): Single-step traceless release of ZD06519 payload following cathepsin cleavage; described as enabling 'traceless payload release' [1]
Comparator Or Baseline	GGFG-PAB (p-aminobenzyl): Two-step fragmentation process (enzymatic cleavage followed by slower 1,6-elimination of PAB); potential for delayed release kinetics and residual 'linker scar' moieties on the released payload; increased aromatic hydrophobicity from the PAB group contributing to ADC aggregation risk [2][3]
Quantified Difference	Qualitative differentiation: AM spacer enables faster, cleaner release without residual aromatic groups; PAB-based systems introduce a two-step kinetic delay and may leave a residual aminobenzyl moiety or carbamate fragment unless specifically designed for full traceless elimination
Conditions	Cleavage triggered by lysosomal cathepsins (cathepsin B/L) in the acidic endosomal/lysosomal environment (pH 4.5–5.0); AM self-immolation occurs spontaneously after enzymatic cleavage of the GGFG tetrapeptide [1]

Why This Matters

Traceless release ensures the active drug species is structurally identical to the designed ZD06519 pharmacophore, avoiding unpredictable alterations in potency, membrane permeability, or intracellular trafficking that could arise from residual linker adducts on the released payload.

• [1] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source
• [2] IRIS Biotech. GGFG Motif for ADC Construction. Technical Note. 2024. Discusses PAB-DMAE linker drawbacks including two-step fragmentation delay and synthesis complexity. View Source
• [3] Schmitt S, Machui P, Mai I, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(2):199-211. doi:10.1158/1535-7163.MCT-23-0359. View Source

Optimal Procurement and Research Application Scenarios for MC-GGFG-AM-(10Me-11F-Camptothecin) intermediate-1

ZW251 ADC Synthesis and GPC3-Targeted Hepatocellular Carcinoma Drug Development

The primary and most validated application of MC-GGFG-AM-(10Me-11F-Camptothecin) is as the linker-payload intermediate for ZW251—a first-in-class GPC3-targeted ADC that has received FDA IND clearance for Phase 1 clinical evaluation in HCC [1]. For CROs, CDMOs, and pharmaceutical development teams working on ZW251 or ZW251 biosimilar programs, this intermediate-1 is an irreplaceable starting material. Given that GPC3 is expressed in over 75% of HCC cases with limited expression in normal adult tissues, ZW251 addresses a high-unmet-need indication where no FDA-approved ADC currently exists [1]. Procurement of this intermediate enables conjugation to the anti-GPC3 humanized IgG1 antibody to achieve a DAR of 4—the optimized drug loading selected to balance antitumor efficacy with hepatic tolerability in a patient population commonly presenting with cirrhosis-related liver impairment [1].

Comparative ADC Linker-Payload Screening for Camptothecin-Based Topoisomerase I Inhibitor Conjugates

This compound serves as a benchmark GGFG-AM camptothecin linker-payload for head-to-head comparison studies against other ADC platforms. As demonstrated in the ZD06519 development program, this construct was directly compared with DXd-based ADCs (using the matched maleimide anchor DL7/DL8) and with alternative payloads bearing C-10 amine substituents (FD4-FD7) [1]. Research teams developing novel camptothecin payloads or alternative linker chemistries (e.g., phosphonamidate, glucuronide, or VC-PAB systems) can use this compound as a clinically validated comparator to benchmark: (i) free payload potency relative to the ~1 nM IC50 of ZD06519; (ii) ADC aggregation propensity relative to the <5% benchmark; (iii) bystander killing efficiency in co-culture models; and (iv) plasma stability of the intact drug-linker over 7-day incubation periods [1].

Antibody Conjugation Feasibility and Process Development with Thiol-Maleimide GGFG-AM Linker-Payloads

The maleimidocaproyl (MC) terminus of this intermediate enables conjugation to reduced interchain cysteine thiols of any human IgG1 antibody via well-established thiol-maleimide chemistry [1]. For bioprocess development teams, this compound provides a pathway to generate proof-of-concept ADCs against novel tumor targets using the clinically validated ZD06519 payload/GGFG-AM linker platform. The low aggregation propensity (<5% even at DAR ~8) [1] reduces the burden of post-conjugation purification and formulation optimization. Conjugation process parameters (antibody reduction conditions, linker-payload stoichiometry, reaction time, and temperature) can be optimized using this intermediate as a model substrate, with the resulting ADC quality assessed by HIC-HPLC for DAR distribution and SEC for aggregate content—both methods validated in the ZD06519 development program [1]. This scenario is particularly relevant for organizations seeking to leverage a clinically de-risked linker-payload platform for their proprietary antibody assets.

In Vitro and In Vivo Pharmacology Studies of Bystander-Killing ADC Mechanisms in Heterogeneous Tumor Models

The confirmed bystander killing activity of ZD06519-based ADCs [1] makes this linker-payload conjugate an ideal tool for studying the pharmacologic determinants of bystander-mediated cytotoxicity in solid tumors with heterogeneous target expression. Researchers can conjugate this intermediate to target-specific antibodies, generate co-culture models of antigen-positive and antigen-negative tumor cells, and quantitatively assess bystander killing efficiency as a function of ADC concentration, DAR, and target antigen density. The ZD06519 payload's moderate hydrophilicity and membrane permeability—specifically optimized to balance intracellular retention with intercellular diffusion—provide a well-characterized chemical probe for investigating the relationship between payload physicochemical properties and bystander killing radius [1]. These studies are directly translatable to the design of next-generation ADCs for tumors with intratumoral antigen heterogeneity, including but not limited to HCC, where GPC3 expression can vary substantially between tumor regions.

Application

Selection Property

Validation Focus

GPC3-targeted ADC synthesis for HCC research

ZW251 IND-enabling intermediate; DAR 4 conjugation feasibility

Anti-GPC3 antibody conjugation; hepatic impairment model tolerability

Camptothecin linker-payload benchmarking

Clinically validated GGFG-AM comparator; potency and aggregation reference

Free payload IC50 comparison; ADC aggregation propensity review

Thiol-maleimide conjugation process development

Maleimidocaproyl anchor for interchain cysteine conjugation

Proof-of-concept ADC generation; DAR and monomeric content assessment

Bystander-killing mechanism studies

Moderate hydrophilicity and membrane permeability for bystander diffusion

Antigen-positive/negative co-culture models; bystander radius quantification

• [1] Petersen ME, Brant MG, Lasalle M, et al. Design and Evaluation of ZD06519, a Novel Camptothecin Payload for Antibody Drug Conjugates. Molecular Cancer Therapeutics. 2024;23(5):606-618. doi:10.1158/1535-7163.MCT-23-0822. View Source